8-Isopropoxy-[1,5]naphthyridine-2-carbaldehyde

• Molecular Formula: C12H12N2O2
• Molecular Weight: 216.24 g/mol
• IUPAC Name: 8-propan-2-yloxy-1,5-naphthyridine-2-carbaldehyde
• InChI: InChI=1S/C12H12N2O2/c1-8(2)16-11-5-6-13-10-4-3-9(7-15)14-12(10)11/h3-8H,1-2H3
• InChI Key: KXYAAVYRBCTKPZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=C2C(=NC=C1)C=CC(=N2)C=O

Description

8-Isopropoxy-[1,5]naphthyridine-2-carbaldehyde is a useful research compound. Its molecular formula is C12H12N2O2 and its molecular weight is 216.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 8-isopropoxy-2-methyl-[1,5]naphthyridine (1.13 g, 5.60 mmol) in 1,4-dioxane (40 mL) was added SeO2 (0.80 g, 7.20 mmol) and the reaction mixture was refluxed for 2 hrs, when the TLC showed no starting material left, then cooled to room temperature and filtered through celite. The solid was washed with hot AcOEt and the filtrate was then concentrated to give 8-isopropoxy-[1,5]naphthyridine-2-carbaldehyde as a light yellow solid (1.20 g, 100%). HR-MS-EI (+) m/e calcd for C12H12N2O2 (M+) 216.0899. found 216.0900